N-[4-[(2,5-Dioxoimidazolidin-4-yl)methyl]phenyl]-4-[(prop-2-enoylamino)methyl]benzamide

• IUPAC Name: N-[4-[(2,5-dioxoimidazolidin-4-yl)methyl]phenyl]-4-[(prop-2-enoylamino)methyl]benzamide
• InChI: InChI=1S/C21H20N4O4/c1-2-18(26)22-12-14-3-7-15(8-4-14)19(27)23-16-9-5-13(6-10-16)11-17-20(28)25-21(29)24-17/h2-10,17H,1,11-12H2,(H,22,26)(H,23,27)(H2,24,25,28,29)
• InChI Key: LYPSLTCLPHFVIO-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)NCC1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)CC3C(=O)NC(=O)N3
• Molecular Formula: C21H20N4O4
• Molecular Weight: 392.4 g/mol

Description

Imidazolidin-2,4-dione derivatives are a class of compounds that have been studied for their potential biological activities. They contain a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. They are known to show a broad range of chemical and biological properties.

Molecular Structure Analysis

The molecular structure of these compounds typically includes a core imidazolidin-2,4-dione ring, which can be substituted at various positions to yield different derivatives.

Physical And Chemical Properties Analysis

These compounds are typically solid at room temperature. Their exact physical and chemical properties can vary depending on the specific substituents present in the molecule.

Mechanism of Action

The mechanism of action of these compounds can also vary widely depending on their specific structure and the biological target they interact with.

Safety and Hazards

Some imidazolidin-2,4-dione derivatives may be hazardous. For example, they may be harmful if swallowed or cause eye irritation. Always refer to the specific safety data sheet for the compound you’re working with.

Future Directions

The future directions in the research of these compounds could involve the synthesis of new derivatives with different substituents, in order to explore their potential biological activities.